Cas no 6836-21-1 (7-Methoxy-1-naphthaleneacetic acid ethylester)

• Product Name: 7-Methoxy-1-naphthaleneacetic acid ethylester
• CAS No: 6836-21-1
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD12756805
• CID: 47019
• Update Time: 2025-10-29

7-Methoxy-1-naphthaleneacetic acid ethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(7-methoxynaphthalen-1-yl)acetate
• 7-METHOXY-1-NAPHTHALENEACETIC ACID ETHYL ESTER
• ethyl 7-methoxy-1-naphthaleneacetate
• (7-methoxy-[1]naphthyl)-acetic acid ethyl ester
• (7-Methoxy-[1]naphthyl)-essigsaeure-aethylester
• 2-(7-methoxynaphthalen-1-yl) acetic acid ethyl ester
• ethyl (7-methoxynaphth-1-yl)acetate
• Ethyl (7-methoxynaphthalen-1-yl)acetate
• 1-Naphthaleneacetic acid, 7-methoxy-, ethyl ester
• (7-Methoxy-naphthalen-1-yl)-acetic acid ethyl ester
• VPXDDUIYFMKQBI-UHFFFAOYSA-N
• ethyl 7-methoxynaphth-1-ylacetate
• EBD31006
• ethyl(7-methoxy-1-naphthyl)-acetate
• Ethyl 7-methox
• 7-Methoxy-1-naphthaleneacetic acid ethylester

• MDL： MFCD12756805
• Inchi： 1S/C15H16O3/c1-3-18-15(16)9-12-6-4-5-11-7-8-13(17-2)10-14(11)12/h4-8,10H,3,9H2,1-2H3
• InChI Key： VPXDDUIYFMKQBI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=CC(CC(=O)OCC)=C2C=1

Computed Properties

• Exact Mass: 244.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Cryst.
• Density: 1.126
• Boiling Point: 370.4°C at 760 mmHg
• PSA: 35.53000
• LogP: 2.95400

7-Methoxy-1-naphthaleneacetic acid ethylester Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD211332)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 7-Methoxy-1-naphthaleneacetic acid ethylester

Comprehensive Overview of 7-Methoxy-1-naphthaleneacetic acid ethylester (CAS No. 6836-21-1): Properties, Applications, and Industry Insights

7-Methoxy-1-naphthaleneacetic acid ethylester (CAS No. 6836-21-1) is a specialized organic compound with a naphthalene backbone, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of naphthaleneacetic acid is characterized by its methoxy and ethyl ester functional groups, which enhance its reactivity and solubility in organic solvents. Researchers and industries value this compound for its role as an intermediate in synthesizing bioactive molecules, particularly in the development of plant growth regulators and anti-inflammatory agents.

In recent years, the demand for 7-Methoxy-1-naphthaleneacetic acid ethylester has surged due to its potential in green chemistry and sustainable synthesis. With growing interest in eco-friendly chemical processes, this compound is being explored as a building block for biodegradable materials and low-toxicity agrochemicals. A frequent search query, "How is 7-Methoxy-1-naphthaleneacetic acid ethylester used in drug discovery?" reflects its relevance in medicinal chemistry. Studies suggest its derivatives exhibit promising pharmacokinetic properties, making it a candidate for optimizing drug delivery systems.

The synthesis of CAS No. 6836-21-1 typically involves esterification of 7-Methoxy-1-naphthaleneacetic acid with ethanol under catalytic conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical factor for pharmaceutical-grade applications. Industry professionals often search for "suppliers of high-purity 7-Methoxy-1-naphthaleneacetic acid ethylester," emphasizing the need for reliable sourcing in R&D and production.

Beyond pharmaceuticals, this compound plays a role in advanced material science. Its aromatic structure contributes to the development of organic semiconductors and luminescent materials, aligning with trends in renewable energy technologies. Questions such as "Can 7-Methoxy-1-naphthaleneacetic acid ethylester improve solar cell efficiency?" highlight its interdisciplinary appeal. Researchers are investigating its electron-donating properties for use in perovskite solar cells and OLEDs.

Regulatory compliance and safety are paramount when handling 7-Methoxy-1-naphthaleneacetic acid ethylester. While not classified as hazardous, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. The compound’s Material Safety Data Sheet (MSDS) provides detailed guidelines, a frequently downloaded resource among laboratory personnel.

In conclusion, CAS No. 6836-21-1 exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries—from life sciences to energy—positions it as a compound of enduring significance. As sustainable practices gain traction, its role in green synthesis and bio-based product development is expected to expand further.